ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate

• Molecular Formula: C25H29N5O4S
• Molecular Weight: 495.6 g/mol
• IUPAC Name: ethyl 4-[[2-[[4-ethyl-5-[1-[(3-methylbenzoyl)amino]ethyl]-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C25H29N5O4S/c1-5-30-22(17(4)26-23(32)19-9-7-8-16(3)14-19)28-29-25(30)35-15-21(31)27-20-12-10-18(11-13-20)24(33)34-6-2/h7-14,17H,5-6,15H2,1-4H3,(H,26,32)(H,27,31)
• InChI Key: HGLFBMFFJZBYRY-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C(=O)OCC)C(C)NC(=O)C3=CC(=CC=C3)C
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)C(=O)OCC)C(C)NC(=O)C3=CC=CC(=C3)C

Description

Ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate is a chemical compound used in scientific research. It is a potent inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4), which plays a crucial role in the regulation of blood glucose levels.

Mechanism of Action

The mechanism of action of Ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate involves the inhibition of ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate. ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate is an enzyme that degrades incretin hormones, which are released by the gut in response to food intake. By inhibiting ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate, Ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate increases the levels of incretin hormones, leading to improved glucose control.
Biochemical and Physiological Effects:
The biochemical and physiological effects of Ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate include improved glucose control, increased insulin secretion, and decreased glucagon secretion. These effects are mediated by the inhibition of ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate and the subsequent increase in incretin hormone levels.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate in lab experiments is its potent inhibition of ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate. This allows for the investigation of the role of ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate in glucose regulation and the potential therapeutic applications of ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate inhibitors. One limitation is that the compound may have off-target effects, which could complicate the interpretation of the results.

Future Directions

For the study of Ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate include the investigation of its potential therapeutic applications in other metabolic disorders, such as obesity and non-alcoholic fatty liver disease. Additionally, the development of more selective ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate inhibitors could lead to improved glucose control with fewer side effects. Finally, the use of Ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate in combination with other glucose-lowering agents could lead to improved treatment outcomes for patients with type 2 diabetes.

Synthesis Methods

The synthesis of Ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate involves multiple steps. The first step is the reaction of 4-ethyl-5-(1-(3-methylbenzoyl)amino)ethyl)-4H-1,2,4-triazole-3-thiol with ethyl 4-bromobenzoate in the presence of a base to yield the intermediate compound. This intermediate is then reacted with N-(tert-butoxycarbonyl)-L-alanine chloroformate to produce the final product.

Scientific Research Applications

Ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes. It works by inhibiting the enzyme ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate, which is responsible for the degradation of incretin hormones. Incretin hormones are released by the gut in response to food intake and stimulate insulin secretion, leading to a reduction in blood glucose levels. By inhibiting ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate, Ethyl 4-({[(4-ethyl-5-{1-[(3-methylbenzoyl)amino]ethyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetyl}amino)benzoate increases the levels of incretin hormones, resulting in improved glucose control.